![molecular formula C18H14ClFO3 B5703217 6-chloro-4-ethyl-7-[(2-fluorobenzyl)oxy]-2H-chromen-2-one](/img/structure/B5703217.png)
6-chloro-4-ethyl-7-[(2-fluorobenzyl)oxy]-2H-chromen-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-chloro-4-ethyl-7-[(2-fluorobenzyl)oxy]-2H-chromen-2-one is a chemical compound with the molecular formula C20H16ClFO3. It is commonly referred to as "FBLD" and has been the subject of scientific research due to its potential applications in the field of medicine.
Mechanism of Action
The mechanism of action of 6-chloro-4-ethyl-7-[(2-fluorobenzyl)oxy]-2H-chromen-2-one is not fully understood. However, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are enzymes involved in the production of inflammatory mediators. It has also been shown to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 6-chloro-4-ethyl-7-[(2-fluorobenzyl)oxy]-2H-chromen-2-one has anti-inflammatory effects by reducing the production of prostaglandins and leukotrienes. It has also been shown to induce apoptosis in cancer cells by activating caspases, which are enzymes involved in the programmed cell death pathway. Additionally, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using 6-chloro-4-ethyl-7-[(2-fluorobenzyl)oxy]-2H-chromen-2-one in lab experiments is its potential therapeutic applications in the field of medicine. However, its limitations include its low solubility in water, which can make it difficult to administer in vivo. Additionally, its mechanism of action is not fully understood, which can make it challenging to study.
Future Directions
For the study of 6-chloro-4-ethyl-7-[(2-fluorobenzyl)oxy]-2H-chromen-2-one include further investigation into its potential therapeutic applications in the treatment of Alzheimer's disease and cancer. Additionally, research could focus on improving its solubility in water to make it more effective for in vivo studies. Finally, studies could aim to elucidate its mechanism of action to better understand its biochemical and physiological effects.
Synthesis Methods
The synthesis of 6-chloro-4-ethyl-7-[(2-fluorobenzyl)oxy]-2H-chromen-2-one has been described in several research papers. One such method involves the reaction of 7-hydroxy-4-methylcoumarin with 2-fluorobenzyl chloride in the presence of potassium carbonate to obtain 7-(2-fluorobenzyl)oxy-4-methylcoumarin. This compound is then reacted with 6-chloro-4-ethyl-2H-chromen-2-one in the presence of cesium carbonate to obtain the desired product.
Scientific Research Applications
6-chloro-4-ethyl-7-[(2-fluorobenzyl)oxy]-2H-chromen-2-one has been the subject of several scientific studies due to its potential applications in the field of medicine. It has been shown to have anti-inflammatory, anti-cancer, and anti-oxidant properties. It has also been studied for its potential use in the treatment of Alzheimer's disease.
properties
IUPAC Name |
6-chloro-4-ethyl-7-[(2-fluorophenyl)methoxy]chromen-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14ClFO3/c1-2-11-7-18(21)23-16-9-17(14(19)8-13(11)16)22-10-12-5-3-4-6-15(12)20/h3-9H,2,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUUNIRXJIKNQDG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=O)OC2=CC(=C(C=C12)Cl)OCC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14ClFO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-chloro-4-ethyl-7-[(2-fluorobenzyl)oxy]-2H-chromen-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.